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  4. (1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one
(1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one (1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one
Brand Name: Vulcanchem
CAS No.: 165307-47-1
VCID: VC0185848
InChI: InChI=1S/C22H21Cl2NO2/c1-25-8-7-22(15-3-2-4-16(26)11-15)12-20(25)17(21(27)13-22)9-14-5-6-18(23)19(24)10-14/h2-6,9-11,20,26H,7-8,12-13H2,1H3/b17-9+/t20-,22-/m1/s1
SMILES: CN1CCC2(CC1C(=CC3=CC(=C(C=C3)Cl)Cl)C(=O)C2)C4=CC(=CC=C4)O
Molecular Formula: C22H21Cl2NO2
Molecular Weight: 402.3 g/mol

(1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one

CAS No.: 165307-47-1

Main Products

VCID: VC0185848

Molecular Formula: C22H21Cl2NO2

Molecular Weight: 402.3 g/mol

(1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one - 165307-47-1

CAS No. 165307-47-1
Product Name (1R,5R,8E)-8-[(3,4-Dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one
Molecular Formula C22H21Cl2NO2
Molecular Weight 402.3 g/mol
IUPAC Name (1R,5R,8E)-8-[(3,4-dichlorophenyl)methylidene]-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one
Standard InChI InChI=1S/C22H21Cl2NO2/c1-25-8-7-22(15-3-2-4-16(26)11-15)12-20(25)17(21(27)13-22)9-14-5-6-18(23)19(24)10-14/h2-6,9-11,20,26H,7-8,12-13H2,1H3/b17-9+/t20-,22-/m1/s1
Standard InChIKey SSPWSCFMVXPMNL-COSXAGSESA-N
Isomeric SMILES CN1CC[C@]2(C[C@@H]1/C(=C\C3=CC(=C(C=C3)Cl)Cl)/C(=O)C2)C4=CC(=CC=C4)O
SMILES CN1CCC2(CC1C(=CC3=CC(=C(C=C3)Cl)Cl)C(=O)C2)C4=CC(=CC=C4)O
Canonical SMILES CN1CCC2(CC1C(=CC3=CC(=C(C=C3)Cl)Cl)C(=O)C2)C4=CC(=CC=C4)O
Synonyms 8-(3,4-dichlorobenzylidene)-5-(3-hydroxyphenyl)-2-methylmorphan-7-one
CB 182
CB 184
CB-182
CB-184
PubChem Compound 5468874
Last Modified Nov 11 2021
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